Cas no 1135-26-8 (3-(3-(Dimethylamino)propoxy)aniline)

• Product Name: 3-(3-(Dimethylamino)propoxy)aniline
• CAS No: 1135-26-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 1084658
• PubChem ID: 28300922
• Update Time: 2025-11-02

3-(3-(Dimethylamino)propoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Dimethylamino)propoxy)aniline
• 3-[3-(dimethylamino)propoxy]aniline
• 3-[3-(dimethylamino)propoxy]Benzenamine
• 3-(3-Dimethylaminopropoxy)aniline
• 3-(3-Dimethylamino-propoxy)-phenylamine
• Benzenamine, 3-[3-(dimethylamino)propoxy]-
• m-(3-(dimethylamino)propoxy)aniline
• m-[3-(Dimethylamino)propoxy]aniline
• DTXSID10651244
• SB30806
• Z405627084
• 1135-26-8
• C77769
• AMY27350
• AKOS009393448
• SCHEMBL188707
• EN300-74750
• CS-0217463
• DA-24420

• Inchi： 1S/C11H18N2O/c1-13(2)7-4-8-14-11-6-3-5-10(12)9-11/h3,5-6,9H,4,7-8,12H2,1-2H3
• InChI Key： HYNCMEQKRXCLEF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCCN(C)C

Computed Properties

• Exact Mass: 194.14204
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.027
• PSA: 38.49

Additional information on 3-(3-(Dimethylamino)propoxy)aniline

Comprehensive Guide to 3-(3-(Dimethylamino)propoxy)aniline (CAS No. 1135-26-8): Properties, Applications, and Market Insights

3-(3-(Dimethylamino)propoxy)aniline (CAS No. 1135-26-8) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This compound, often referred to as DMPA-aniline, features a unique molecular structure combining an aniline moiety with a dimethylamino-propoxy side chain. Its versatility makes it valuable for synthesizing advanced materials, dyes, and bioactive molecules. Below, we explore its properties, applications, and relevance in current research trends.

The chemical structure of 3-(3-(Dimethylamino)propoxy)aniline includes a primary amine group attached to a benzene ring, further linked to a dimethylamino-propoxy chain. This configuration imparts both hydrophilic and lipophilic characteristics, enhancing its solubility in polar and non-polar solvents. The compound's molecular weight is approximately 208.29 g/mol, with a purity standard of ≥95% in commercial grades. Researchers often utilize spectroscopic techniques like NMR and HPLC for quality verification.

In the pharmaceutical sector, 3-(3-(Dimethylamino)propoxy)aniline serves as a key intermediate for developing drug candidates. Its amine functionality allows for easy derivatization, making it ideal for creating antidepressants, antihistamines, and CNS-active compounds. Recent studies highlight its role in designing novel serotonin modulators, addressing growing demand for mental health therapeutics. Additionally, its application in fluorescent probes for bioimaging aligns with trends in precision medicine.

The dye and pigment industry leverages this compound for synthesizing azo dyes and polymeric colorants. Its electron-rich aromatic system enables vibrant hues, while the dimethylamino group enhances lightfastness. With sustainability driving innovation, 3-(3-(Dimethylamino)propoxy)aniline is being explored for eco-friendly dyes compatible with green chemistry principles.

From a market perspective, the demand for 3-(3-(Dimethylamino)propoxy)aniline is rising due to expanding pharmaceutical R&D and specialty chemicals production. Asia-Pacific dominates supply chains, with manufacturers optimizing synthesis routes for cost efficiency. Regulatory compliance (e.g., REACH, FDA) remains critical, ensuring safe handling and environmental stewardship.

Emerging applications include its use in organic electronics, where its amine group facilitates charge transport in semiconducting polymers. This aligns with global interest in flexible electronics and wearable technology. Furthermore, its potential in catalysis and metal-organic frameworks (MOFs) is under investigation, reflecting interdisciplinary research trends.

For researchers sourcing 3-(3-(Dimethylamino)propoxy)aniline, selecting high-purity grades and verifying CAS No. 1135-26-8 authenticity are essential. Storage recommendations include cool, dry conditions away from oxidizing agents to preserve stability. Always consult Safety Data Sheets (SDS) for proper handling protocols.

In summary, 3-(3-(Dimethylamino)propoxy)aniline (CAS No. 1135-26-8) bridges multiple scientific domains, from drug discovery to advanced materials. Its adaptability and evolving applications position it as a compound of enduring significance in modern chemistry.